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Compound of Interest

Compound Name: (E)-2-Undecenal

Cat. No.: B3029118 Get Quote

(E)-2-Undecenal's hazard profile is the primary driver of all safety protocols. Its classification

under the Globally Harmonized System (GHS) dictates the minimum required PPE.

Understanding these hazards is critical to appreciating the causality behind the stringent

protective measures.

According to aggregated GHS data, (E)-2-Undecenal is classified with the following hazards:

H315: Causes skin irritation.[1][2][3] Direct contact can lead to redness, inflammation, and

discomfort.

H317: May cause an allergic skin reaction.[1][2] This indicates that repeated or prolonged

contact may lead to sensitization, where subsequent exposures to even minute quantities

can trigger a significant allergic response.

H319: Causes serious eye irritation.[1][2] Splashes can cause significant, potentially

damaging, irritation to the eyes.

H411: Toxic to aquatic life with long lasting effects.[4] This environmental hazard dictates

specific disposal protocols to prevent release into drains or waterways.

Beyond its specific classifications, (E)-2-Undecenal belongs to the aldehyde chemical class.

Aldehydes are reactive electrophiles that can be toxic and irritating.[5] Their vapors can also

cause respiratory irritation.[5][6] Furthermore, it is a combustible liquid with a flash point

exceeding 104°C (220°F), requiring precautions against ignition sources.[6][7]
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Core PPE Requirements: Your First Line of Defense
The selection of PPE is not a one-size-fits-all approach; it must be tailored to the specific task

and the associated risk of exposure. Engineering controls, such as a certified chemical fume

hood, are the primary method for controlling exposure to vapors and should always be used

when handling (E)-2-Undecenal.[4][5][8] PPE serves as the critical last line of defense.

Task / Scenario Minimum Required PPE

Low-Volume Handling / Aliquoting(e.g., <10 mL

inside a fume hood)

Chemical splash goggles, Nitrile or Butyl rubber

gloves, Flame-retardant lab coat.

High-Volume Handling / Splash Risk(e.g., >10

mL, transfers, reactions)

Chemical splash goggles AND a full-face shield,

Elbow-length Nitrile or Butyl rubber gloves,

Chemical-resistant apron over a flame-retardant

lab coat.

Spill Cleanup

Full-face respirator with organic vapor

cartridges, Chemical-resistant gloves (Butyl

rubber recommended), Impervious

clothing/coveralls, Chemical-resistant boots.

Waste Disposal
Chemical splash goggles, Nitrile or Butyl rubber

gloves, Flame-retardant lab coat.

Eye and Face Protection
Due to the serious eye irritation hazard (H319), standard safety glasses are insufficient.

Chemical Splash Goggles: Wear tightly fitting safety goggles conforming to EN 166 (EU) or

ANSI Z87.1 (US) standards at all times.[9]

Face Shield: For operations with a higher risk of splashing, such as transferring larger

volumes or working with pressurized systems, a full-face shield must be worn in addition to

chemical splash goggles.[5]

Hand Protection
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(E)-2-Undecenal's ability to cause skin irritation and allergic sensitization makes proper glove

selection paramount.

Material Selection: Aldehyde-resistant gloves are mandatory. Butyl rubber and nitrile are the

most recommended materials for protection against aldehyde solutions.[5] Materials such as

latex or polyvinyl chloride (PVC) are not effective and must be avoided.[5]

Glove Inspection: Always inspect gloves for tears, pinholes, or signs of degradation before

use.

Donning and Doffing: Remove gloves using a technique that avoids touching the outer

contaminated surface with bare skin. Wash hands thoroughly with soap and water after glove

removal.[4][9]

Body Protection
Protecting the skin from accidental contact is crucial.

Lab Coat: A flame-retardant lab coat should be worn and kept fully buttoned.[9][10]

Clothing: Wear long pants and closed-toe shoes to ensure no skin is exposed.[10]

Apron: For larger-scale work, a chemical-resistant apron worn over the lab coat provides an

additional barrier.

Respiratory Protection
Engineering controls are the primary means of respiratory protection.

Fume Hood: All handling of (E)-2-Undecenal should occur inside a properly functioning

chemical fume hood to minimize vapor inhalation.[8]

Respirator Use: In situations where engineering controls are insufficient, exposure limits are

exceeded, or during a large spill response, a full-face respirator with NIOSH-approved

organic vapor cartridges is required.[9] Air-purifying respirators are not effective against all

organic vapors and must be chosen carefully based on a formal risk assessment.[5]
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Operational Plan: A Step-by-Step Protocol for Safe
Handling
A self-validating protocol ensures safety is built into the workflow, not left to chance.

Experimental Workflow: Safe Handling of (E)-2-
Undecenal
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1. Preparation Phase

2. Handling Phase

3. Post-Handling & Disposal

Verify fume hood is certified
and operational

Locate nearest safety shower
and eyewash station

Don appropriate PPE
(Goggles, Gloves, Lab Coat)

Place all materials and chemical
containers inside fume hood

Perform all transfers and operations
at least 6 inches inside the sash

Keep container tightly closed
when not in use

Decontaminate work surfaces
within the fume hood

Segregate waste into a labeled,
closed hazardous waste container

Doff PPE: Remove gloves first,
followed by lab coat and goggles

Wash hands thoroughly
with soap and water

Click to download full resolution via product page

Caption: Workflow for the safe handling of (E)-2-Undecenal.
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Emergency and Disposal Procedures
Spill and Emergency Response

Small Spill (in fume hood):

Alert colleagues in the immediate area.

Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand).

Do not use combustible materials like sawdust.[6]

Use spark-proof tools to collect the absorbed material.[4]

Place the waste in a sealed, labeled container for hazardous waste disposal.

Skin Contact: Immediately flush the affected skin with plenty of soap and water for at least 15

minutes while removing contaminated clothing.[5][6] Seek medical attention.[4]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally.[6] Seek immediate medical attention.

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention.[4][6]

Disposal Plan
Proper disposal is critical to mitigate environmental hazards and comply with regulations.

Chemical Waste: (E)-2-Undecenal and materials contaminated with it must be disposed of

as hazardous waste.[4] Collect in a suitable, closed, and properly labeled container.[9] Do

not discharge into sewer systems.[4]

Contaminated PPE: Disposable gloves and other heavily contaminated items must be

disposed of as hazardous waste. Contaminated lab coats and clothing must be

decontaminated or disposed of according to institutional guidelines.[9]

By adhering to these stringent PPE and handling protocols, researchers can confidently work

with (E)-2-Undecenal, minimizing personal risk and ensuring a safe and compliant laboratory

environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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